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Compound of Interest

Compound Name: Fmoc-L-Lys(Nvoc)-OH

Cat. No.: B2743230

Essential Safety and Handling Guide for Fmoc-L-
Lys(Nvoc)-OH

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized reagents such as Fmoc-L-Lys(Nvoc)-OH are paramount for both
personal safety and experimental integrity. This guide provides immediate, essential safety and
logistical information, including detailed operational and disposal plans, to ensure the safe and
effective use of this compound in the laboratory.

Chemical and Physical Properties

While a comprehensive Safety Data Sheet (SDS) for Fmoc-L-Lys(Nvoc)-OH is not readily
available, data from supplier information and structurally similar compounds allow for a robust
safety assessment.
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Property Value

(S)-2-(((9H-Fluoren-9-
Chemical Name yl)methoxy)carbonylamino)-6-((4,5-dimethoxy-2-

nitrobenzyloxy)carbonylamino)hexanoic acid

N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-
Synonyms (((4,5-dimethoxy-2-nitrobenzyl)oxy)carbonyl)-L-
lysine, Photocaged amino acid

CAS Number 150571-28-1
Molecular Formula Cs1H33N3010
Molecular Weight 607.61 g/mol
Physical Form Powder[1]

Storage Temperature 2-8°C[1]
Combustibility Combustible Solid[1]
Solubility Soluble in DMSO

Hazard Identification and Personal Protective Equipment
(PPE)

Based on information for similar Fmoc-protected amino acids, Fmoc-L-Lys(Nvoc)-OH may
cause skin, eye, and respiratory tract irritation.[2][3] The Nvoc (nitroveratryloxycarbonyl) group
is photolabile and can decompose upon exposure to light, potentially forming hazardous
byproducts such as o-nitrosobenzaldehyde. Therefore, appropriate personal protective
equipment must be worn at all times.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Conforming to EN166 (EU) or
NIOSH (US) standards to
protect against dust particles

and potential splashes.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Gloves must
be inspected prior to use and
disposed of properly after
handling the compound.

Skin and Body Protection

Laboratory Coat

A standard, long-sleeved
laboratory coat should be worn
to protect skin and personal
clothing. For larger quantities
or where there is a significant
risk of spillage, impervious

clothing should be considered.

Respiratory Protection

Dust Mask or Respirator

For handling small quantities in
a well-ventilated area, a dust
mask may be sufficient. In
cases of poor ventilation or
when handling larger
gquantities that may generate
significant dust, a NIOSH-
approved respirator is

recommended.

Foot Protection

Closed-Toe Shoes

Essential for protecting feet
from spills and falling objects in

a laboratory setting.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring the
integrity of the compound.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
weighing the powder or preparing solutions.

o Ensure that an eyewash station and safety shower are readily accessible.

o Before handling, allow the container to reach room temperature to prevent condensation.
» Weighing and Solution Preparation:

o Use appropriate tools, such as a spatula, to handle the solid material.

o Avoid creating dust. If dust is generated, ensure adequate respiratory protection is in use.

o When dissolving the compound, add the solvent slowly to the solid to minimize splashing.
e General Hygiene:

o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.

o Do not eat, drink, or smoke in the laboratory.

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated place, protected from light.

Experimental Workflow: Handling Fmoc-L-Lys(Nvoc)-OH
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Workflow for Handling Fmoc-L-Lys(Nvoc)-OH
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Caption: A general workflow for the safe handling of Fmoc-L-Lys(Nvoc)-OH in a laboratory

setting.

Disposal Plan
Proper disposal of Fmoc-L-Lys(Nvoc)-OH and its associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:

o Unused or expired solid Fmoc-L-Lys(Nvoc)-OH should be collected in a clearly labeled,
sealed container for hazardous chemical waste.

o Contaminated disposable materials, such as gloves, weighing paper, and pipette tips,
should also be placed in this container.

e Liquid Waste:

o Solutions containing Fmoc-L-Lys(Nvoc)-OH should be disposed of in a designated,
labeled container for hazardous liquid waste. The nature of the solvent will also dictate the
appropriate waste stream.

o Special Consideration for Nvoc Deprotection: The deprotection of the Nvoc group is
typically achieved through photolysis (exposure to UV light). The resulting byproducts,
including o-nitrosobenzaldehyde, are potentially toxic. Therefore, liquid waste from
experiments involving the cleavage of the Nvoc group should be treated as hazardous and
collected in a separate, clearly labeled waste container.

e General Disposal Procedures:
o Do not dispose of Fmoc-L-Lys(Nvoc)-OH down the drain or in regular trash.

o All waste containers must be kept closed when not in use and stored in a designated
waste accumulation area.

o Follow all local, state, and federal regulations for the disposal of chemical waste. Consult
your institution's Environmental Health and Safety (EHS) department for specific guidance.
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Logical Relationship: Safety Measures and Risk
Mitigation
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Caption: The relationship between implementing safety measures and mitigating the risks
associated with handling Fmoc-L-Lys(Nvoc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Fmoc-L-
Lys(Nvoc)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2743230#personal-protective-equipment-for-
handling-fmoc-I-lys-nvoc-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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